![molecular formula C20H27N3O3 B6570926 8-(4-phenylbutanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione CAS No. 1021210-61-6](/img/structure/B6570926.png)
8-(4-phenylbutanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “8-(4-phenylbutanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione” is a complex organic molecule. It contains a triazaspiro[4.5]decane core, which is a type of spiro compound. Spiro compounds are bicyclic organic compounds formed by two rings linked by one carbon atom . They have been associated with various beneficial effects, including their immunoregulatory capacity .
Synthesis Analysis
While the exact synthesis process for this compound is not available, a related compound, spirotetramat, was synthesized by a multi-step reaction sequence including hydrolysis, esterification, acylation, intramolecular condensation, and O-acylation . The overall yield was 20.4% .
Scientific Research Applications
8-(4-Phenylbutanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has been studied for its potential use in scientific research. This molecule has been shown to possess a variety of properties that make it a promising tool for a range of experiments, from biochemistry to physiology. For example, this compound has been used to study the effects of various compounds on the activity of enzymes. It has also been used to study the structure and function of proteins. In addition, this molecule has been used to study the effects of various compounds on the structure and function of DNA. Finally, this compound has been used to study the effects of various compounds on the metabolism of cells.
Mechanism of Action
Target of Action
The primary target of 8-(4-phenylbutanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is the Receptor-interacting protein kinase 1 (RIPK1) . RIPK1 is a key component in the necroptosis signaling pathway, a form of programmed cell death . This compound has also been identified as a Delta Opioid Receptor-Selective Agonist .
Mode of Action
This compound acts as an inhibitor of RIPK1 . Molecular docking analysis suggests that the benzyl groups of the compound are inserted into the bottom of a deep hydrophobic pocket and form T-shaped π–π interactions with His136 . As a Delta Opioid Receptor-Selective Agonist, it binds to the orthosteric site of the receptor .
Biochemical Pathways
The activation of necroptosis is initiated by signals from death receptors in the tumor necrosis factor (TNF) superfamily, Toll-like receptors (TLRs), interferon receptors (IFNAR), or Z-DNA binding protein 1 (ZBP1) . Downstream of death receptor signaling, serine/threonine kinases, RIPK1 and receptor-interacting protein kinase 3 (RIPK3), as well as mixed lineage kinase domain-like (MLKL), which is the substrate of RIPK3, are key components in the necroptosis signaling pathway .
Result of Action
The inhibition of RIPK1 by this compound can prevent necroptosis, a form of programmed cell death . This can have therapeutic potential in various pathophysiological disorders, including inflammatory, neurodegenerative, infectious, and malignant diseases . As a Delta Opioid Receptor-Selective Agonist, it may have potential applications in neurological and psychiatric disorders .
Advantages and Limitations for Lab Experiments
The advantages of using 8-(4-Phenylbutanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione for laboratory experiments include its high solubility in water and its low toxicity. This molecule is also relatively easy to synthesize and can be used in a variety of experiments. However, there are some limitations to using this molecule for laboratory experiments. For example, the effects of this molecule on certain enzymes and proteins may not be fully understood, and it may not be possible to accurately predict the effects it will have on a given system.
Future Directions
The potential future directions for 8-(4-Phenylbutanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research into the synthesis of this molecule and its potential use in other experiments, such as those involving gene expression and protein folding, could be explored. Finally, further research into the potential toxicity of this molecule and its potential interactions with other compounds could be conducted.
Synthesis Methods
8-(4-Phenylbutanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is synthesized via a three-step process. The first step involves the reaction of 4-phenylbutanoyl chloride with sodium azide in the presence of a base. This reaction produces the intermediate compound this compound. In the second step, the intermediate compound is reacted with bromoacetyl bromide in the presence of an acid. This reaction produces the final compound, this compound. The third and final step involves the purification of the compound via column chromatography.
properties
IUPAC Name |
8-(4-phenylbutanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O3/c1-2-13-23-18(25)20(21-19(23)26)11-14-22(15-12-20)17(24)10-6-9-16-7-4-3-5-8-16/h3-5,7-8H,2,6,9-15H2,1H3,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDVCWHAHCQKHLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=O)C2(CCN(CC2)C(=O)CCCC3=CC=CC=C3)NC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.